3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride
Overview
Description
3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride, also known as MPAH, is an organic compound with a unique structure and unique properties. It has been studied extensively in recent years due to its potential applications in scientific research.
Scientific Research Applications
3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride has been studied extensively in recent years due to its potential applications in scientific research. It has been used in the synthesis of various compounds, including peptides, heterocycles, and polymers. It has also been used in the synthesis of drugs, such as antifungal agents, antiviral agents, and anti-cancer agents. In addition, 3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride has been used in the synthesis of fluorescent and luminescent probes for use in imaging, sensing, and diagnostics.
Mechanism of Action
3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride is known to interact with proteins and other biomolecules, including DNA and RNA. It has been found to bind to certain proteins and alter their conformation, leading to changes in their activity. In addition, 3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride has been found to interact with DNA and RNA and modulate gene expression.
Biochemical and Physiological Effects
3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the growth of certain types of bacteria, fungi, and viruses. In addition, it has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects. It has also been found to modulate the activity of certain enzymes and hormones, as well as to modulate the activity of certain ion channels.
Advantages and Limitations for Lab Experiments
3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride has several advantages for use in laboratory experiments. It is relatively stable, has low toxicity, and is relatively inexpensive. In addition, it can be synthesized in a variety of ways, making it suitable for use in a variety of experiments. However, 3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride also has some limitations. It is not very soluble in water, making it difficult to use in some experiments. In addition, it is not very stable in the presence of light or heat, making it unsuitable for use in some experiments.
Future Directions
The potential future directions for 3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride are numerous. Further research is needed to explore its potential applications in drug synthesis, imaging, sensing, and diagnostics. In addition, further research is needed to explore its potential applications in the treatment of various diseases and disorders. Finally, further research is needed to explore its potential as a therapeutic agent for the treatment of cancer and other diseases.
Synthesis Methods
3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride is synthesized through a three-step reaction of N-methylpropanamide, cycloheptanone, and hydrochloric acid. The first step involves the reaction of N-methylpropanamide with cycloheptanone in the presence of a base such as sodium hydroxide. This yields an intermediate product, 3-amino-2-cycloheptyl-N-methylpropanamide. The second step involves the addition of hydrochloric acid to this intermediate product, yielding the final product, 3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-cycloheptyl-N-methylpropanamide hydrochloride involves the reaction of cycloheptanone with methylamine to form N-methylcycloheptanone, which is then reacted with ethyl chloroacetate to form N-methyl-2-oxocycloheptylacetamide. This intermediate is then reacted with ammonia to form 3-amino-2-cycloheptyl-N-methylpropanamide, which is finally converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Cycloheptanone", "Methylamine", "Ethyl chloroacetate", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Cycloheptanone is reacted with methylamine in the presence of a catalyst to form N-methylcycloheptanone.", "N-methylcycloheptanone is then reacted with ethyl chloroacetate in the presence of a base to form N-methyl-2-oxocycloheptylacetamide.", "N-methyl-2-oxocycloheptylacetamide is then reacted with ammonia in the presence of a catalyst to form 3-amino-2-cycloheptyl-N-methylpropanamide.", "3-amino-2-cycloheptyl-N-methylpropanamide is finally converted to its hydrochloride salt by reaction with hydrochloric acid." ] } | |
CAS RN |
2758001-28-2 |
Molecular Formula |
C11H23ClN2O |
Molecular Weight |
234.8 |
Purity |
95 |
Origin of Product |
United States |
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